Cas no 1448044-49-2 (5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide
• CAS No: 1448044-49-2
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• CID: 5913425
• PubChem ID: 71808570
• Update Time: 2025-05-19

5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide
• 5-CHLORO-N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]THIOPHENE-2-CARBOXAMIDE
• F6440-3902
• 1448044-49-2
• 5-chloro-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)thiophene-2-carboxamide
• 5-chloro-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-2-carboxamide
• AKOS024563398

• Inchi： 1S/C13H14ClN3OS/c1-17-10(8-2-3-8)6-9(16-17)7-15-13(18)11-4-5-12(14)19-11/h4-6,8H,2-3,7H2,1H3,(H,15,18)
• InChI Key： PORQPKMDXJMMNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2C=C(C3CC3)N(C)N=2)=O)S1

Computed Properties

• Exact Mass: 295.0546109g/mol
• Monoisotopic Mass: 295.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide

Introduction to 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide (CAS No. 1448044-49-2)

5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide, also known by its CAS number 1448044-49-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloro substituent and a cyclopropyl-containing pyrazole ring, contribute to its potential therapeutic applications.

The chemical structure of 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide can be represented as follows:

The synthesis of this compound typically involves a multi-step process, starting with the formation of the thiophene core and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, there is growing interest in the anticancer properties of 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth in various cancer models. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic potential, 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide has also been investigated for its use as a chemical probe in biological studies. Its ability to selectively target specific proteins or pathways makes it a valuable tool for understanding complex biological processes and identifying new drug targets.

The safety profile of 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-chloro-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylthiophene-2-carboxamide (CAS No. 1448044-49-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic and industrial settings. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, contributing to the development of novel treatments for various diseases.